
Bis(2-ethylhexyl) fumarate material safety data
sheet

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Bis(2-ethylhexyl) fumarate

Cat. No.: B093291 Get Quote

An In-depth Technical Guide to the Material Safety Data Sheet for Bis(2-ethylhexyl) fumarate

This guide provides a comprehensive overview of the safety, handling, and hazardous

properties of Bis(2-ethylhexyl) fumarate. The information is intended for researchers,

scientists, and professionals in drug development who work with this chemical.

Section 1: Identification
This section provides the basic identification of the chemical.

Identifier Value

Product Name Bis(2-ethylhexyl) fumarate[1][2][3]

Synonyms
Di(2-ethylhexyl) fumarate, Dioctyl fumarate,

Fumaric Acid Di(2-ethylhexyl) Ester[1][2][4]

CAS Number 141-02-6[1][2][5][6]

EC Number 205-448-2[2][6]

Molecular Formula C20H36O4[1][2][5][6]

Molecular Weight 340.50 g/mol [1][2][3][5]

Recommended Use For laboratory research purposes.[1]

Restrictions on Use Not for drug or household use.[1]
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Section 2: Hazard(s) Identification
This section outlines the hazards associated with Bis(2-ethylhexyl) fumarate and the

corresponding warning information.

GHS Classification

Skin Corrosion/Irritation: Category 2[1][2]

Serious Eye Damage/Eye Irritation: Category 2A[1]

Label Elements

Pictogram:

alt text

Signal Word: Warning[1][2]

Hazard Statements:

H315: Causes skin irritation.[2][7]

H319: Causes serious eye irritation.[2][7]

Precautionary Statements:

P264: Wash hands and face thoroughly after handling.[2][6]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[2][6]

P302 + P352: IF ON SKIN: Wash with plenty of soap and water.[4]

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to do. Continue rinsing.[7]

P332 + P313: If skin irritation occurs: Get medical advice/attention.[2]

P337 + P313: If eye irritation persists: Get medical advice/attention.[2]
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P362 + P364: Take off contaminated clothing and wash it before reuse.[2]

Hazard Classification

Label Elements

Classify Substance
(Bis(2-ethylhexyl) fumarate)

Skin Irritation
(Category 2)

Causes skin irritation

Eye Irritation
(Category 2A)

Causes serious eye irritation

Pictogram
(Exclamation Mark)

Signal Word
('Warning')

Hazard Statements
(H315, H319)

Precautionary Statements
(P264, P280, etc.)

Click to download full resolution via product page

GHS Hazard Communication Workflow

Section 3: Composition/Information on Ingredients
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This section provides details on the chemical composition.

Component CAS Number Weight %

Bis(2-ethylhexyl) fumarate 141-02-6 >98.0%

Section 4: First-Aid Measures
This section describes the initial care that should be given by untrained responders to an

individual who has been exposed to the chemical.

General Advice: Consult a physician if necessary.[5]

Inhalation: Remove to fresh air. If breathing is difficult, give oxygen. If not breathing, give

artificial respiration.[5]

Skin Contact: Wash skin with soap and water.[5] If skin irritation occurs, get medical

advice/attention.[5] Take off contaminated clothing and wash before reuse.[5]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing. If eye irritation persists, get medical

advice/attention.[5]

Ingestion: Clean mouth with water. Never give anything by mouth to an unconscious person.

[5]
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Routes of Exposure & Immediate Actions

First-Aid Actions

Exposure to
Bis(2-ethylhexyl) fumarate

Inhalation Skin Contact Eye Contact Ingestion

Move to fresh air.
Provide oxygen or artificial respiration if needed.

Wash with soap and water.
Remove contaminated clothing.

Rinse with water for several minutes.
Remove contact lenses if possible.

Rinse mouth with water.
Do not induce vomiting.

Seek Medical Attention
if symptoms persist

Click to download full resolution via product page

First-Aid Measures Flowchart

Section 5: Fire-Fighting Measures
This section provides information on fighting fires caused by or involving the chemical.

Suitable Extinguishing Media: Use extinguishing measures that are appropriate to local

circumstances and the surrounding environment, such as dry chemical, foam, or carbon

dioxide.[1][8]

Unsuitable Extinguishing Media: Water may scatter and spread the fire.[1][8]

Specific Hazards Arising from the Chemical: No information available.[5]

Hazardous Combustion Products: Carbon oxides.[5]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 13 Tech Support

https://www.benchchem.com/product/b093291?utm_src=pdf-body-img
https://www.spectrumchemical.com/media/sds/TCI-F0117.pdf
https://www.tcichemicals.com/BE/en/sds/S0443_EU_6N.pdf
https://www.spectrumchemical.com/media/sds/TCI-F0117.pdf
https://www.tcichemicals.com/BE/en/sds/S0443_EU_6N.pdf
https://datasheets.scbt.com/sds/aghs/en/sc-485267.pdf
https://datasheets.scbt.com/sds/aghs/en/sc-485267.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b093291?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Protective Equipment and Precautions for Firefighters: As in any fire, wear a self-contained

breathing apparatus (pressure-demand, MSHA/NIOSH approved or equivalent) and full

protective gear.[5]

Extinguishing Media Selection Firefighter Protection

Fire Involving
Bis(2-ethylhexyl) fumarate

Suitable Media:
Dry Chemical, Foam, CO2

Unsuitable Media:
Water Jet

Wear Self-Contained
Breathing Apparatus (SCBA)

Hazards:
- Hazardous Combustion Products (Carbon Oxides)

- Potential for scattering with water

Wear Full
Protective Gear

Click to download full resolution via product page

Fire-Fighting Measures Logic Diagram

Section 6: Accidental Release Measures
This section provides recommendations for responding to spills, leaks, or releases.

Personal Precautions: Ensure adequate ventilation, especially in confined areas.[5] Use

personal protective equipment.[8]

Environmental Precautions: See Section 12 for additional Ecological Information.[5] Prevent

further leakage or spillage if safe to do so.[5]

Methods for Cleaning Up: Pick up and transfer to properly labeled containers.[5] Absorb

spilled material in a suitable absorbent (e.g., rag, dry sand, earth, sawdust).[1]
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Initial Precautions

Containment & Cleanup

Spill or Leak of
Bis(2-ethylhexyl) fumarate

Ensure Adequate Ventilation Wear Personal Protective Equipment
(Gloves, Goggles, etc.)

Prevent Further Leakage/Spillage

Absorb with Inert Material
(e.g., sand, earth)

Collect and Transfer to
Labeled Containers

Dispose of Waste
(See Section 13)

Click to download full resolution via product page

Accidental Release Response Workflow

Section 7: Handling and Storage
This section provides guidance on safe handling practices and storage conditions.

Precautions for Safe Handling: Handle in accordance with good industrial hygiene and safety

practice.[5]
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Conditions for Safe Storage: Keep containers tightly closed in a dry, cool, and well-ventilated

place.[5] Store at room temperature.[5]

Incompatible Materials: Strong oxidizing agents.[5]

Section 8: Exposure Controls/Personal Protection
This section provides information on exposure limits, engineering controls, and personal

protective equipment.

Exposure Guidelines: This product, as supplied, does not contain any hazardous materials

with occupational exposure limits established by the region-specific regulatory bodies.[5]

Engineering Controls: Good general ventilation should be used.[7]

Personal Protective Equipment:

Eye/Face Protection: Wear safety glasses with side shields (or goggles).[5]

Skin and Body Protection: Wear protective gloves and protective clothing.[5]

Respiratory Protection: If exposure limits are exceeded or irritation is experienced,

NIOSH/MSHA-approved respiratory protection should be worn.[5]

Section 9: Physical and Chemical Properties
This section provides the physical and chemical properties of the substance.
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Property Value

Physical State Liquid[1][2][4]

Appearance Clear, colorless to almost colorless oil[1][2][6]

Odor Slight[1][2]

Melting Point -58 °C (lit.)[9]

Boiling Point 185 °C / 0.7 kPa[2]

Flash Point 190 °C[2]

Density 0.94 g/cm³ at 20 °C[2][6]

Solubility in Water Insoluble[1][2]

Solubility in Other Solvents Soluble in Chloroform, Methanol[6]

Partition Coefficient (log Pow) 7.94[6]

Vapor Pressure 0 Pa at 20 °C; 0.001 Pa at 25 °C[6]

Section 10: Stability and Reactivity
This section describes the reactivity hazards of the chemical and the chemical stability

information.

Chemical Stability: Stable under recommended storage conditions.[5]

Possibility of Hazardous Reactions: None under normal processing.[5]

Conditions to Avoid: Extremes of temperature and direct sunlight.[5]

Incompatible Materials: Strong oxidizing agents.[5]

Hazardous Decomposition Products: Carbon oxides.[5]

Section 11: Toxicological Information
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This section provides a concise but complete description of the various toxicological (health)

effects and the available data used to identify those effects.

Acute Toxicity

Route Species Value

Oral LD50 Rat = 29200 mg/kg[5]

Dermal LD50 Rabbit > 20 mL/kg[5]

Inhalation LC50 No data available

Experimental Protocols Detailed experimental protocols for the toxicological studies cited are

not available in the provided safety data sheets. The data represents the results of

standardized testing on the specified animal species.

Health Effects

Skin Contact: Causes skin irritation.[1][5]

Eye Contact: Causes serious eye irritation.[1][5]

Ingestion: May be harmful if swallowed.[7]

Inhalation: May be harmful if inhaled.[7]

Sensitization: May cause skin sensitization.[3][10]

Carcinogenicity: No component of this product present at levels greater than or equal to

0.1% is identified as a probable, possible, or confirmed human carcinogen by IARC.

Reproductive Toxicity: Expected to have a low order of reproductive and developmental

toxicity from oral exposure, based on a structurally similar compound.[10]

Section 12: Ecological Information
This section provides information to evaluate the environmental impact of the chemical if it

were released to the environment.
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Ecotoxicity: No specific data is readily available. However, some sources indicate it is toxic to

aquatic life with long-lasting effects.[3]

Persistence and Degradability: Not readily biodegradable.[11]

Bioaccumulative Potential: Potential for bioaccumulation.

Mobility in Soil: No data available.

Section 13: Disposal Considerations
This section provides information on proper disposal, recycling, and reclamation of the

chemical or its container.

Waste Disposal Methods: Disposal should be in accordance with applicable regional,

national, and local laws and regulations. The material can be disposed of by removal to a

licensed chemical destruction plant or by controlled incineration with flue gas scrubbing.[12]

Do not contaminate water, foodstuffs, feed, or seed by storage or disposal.[12] Do not

discharge to sewer systems.[12]

Section 14: Transport Information
This section provides information for shipping and transporting the chemical.

DOT (US): Not regulated/Non-hazardous for transportation.[1]

IATA: Not regulated/Non-hazardous for transportation.[1]

IMDG: Not regulated/Non-hazardous for transportation.[1]

Section 15: Regulatory Information
This section provides safety, health, and environmental regulations specific for the product.

TSCA (Toxic Substance Control Act): This product is on the EPA Toxic Substances Control

Act (TSCA) inventory.[1]
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OSHA Hazard Communication Standard: This chemical is considered hazardous by the 2012

OSHA Hazard Communication Standard (29 CFR 1910.1200).[5]

Section 16: Other Information
This section provides any other information that is not included in the previous sections.

Disclaimer: The information provided in this Material Safety Data Sheet is correct to the best

of our knowledge, information, and belief at the date of its publication. The information given

is designed only as a guidance for safe handling, use, processing, storage, transportation,

disposal, and release and is not to be considered a warranty or quality specification.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b093291#bis-2-ethylhexyl-fumarate-material-safety-
data-sheet]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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